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Compound of Interest

Compound Name: FR234938

Cat. No.: B1674029 Get Quote

For researchers, scientists, and drug development professionals, the synthesis and handling of

novel chemical entities are routine. However, the excitement of discovery comes with the

critical responsibility of ensuring safety and proper disposal, particularly when a compound is

not yet accompanied by a comprehensive Safety Data Sheet (SDS). This guide provides

essential safety and logistical information for the proper disposal of the research compound

FR234938 (IUPAC name: 1-[(3R,4S)-4-hydroxy-1-naphthalen-1-ylpentan-3-yl]imidazole-4-

carboxamide), for which a specific SDS is not readily available.

In the absence of specific manufacturer's data, a conservative approach based on the

compound's chemical structure and general principles of laboratory safety is paramount.

FR234938 contains both a naphthalene and an imidazole moiety, which should inform the initial

risk assessment. Naphthalene is a combustible solid and a known carcinogen, while some

imidazole derivatives can be corrosive or have other hazardous properties.[1][2][3] Therefore, it

is prudent to handle FR234938 as a potentially hazardous substance.

The following procedures provide a step-by-step guide for the safe handling and disposal of

FR234938 and other novel research chemicals where a specific SDS is not available.

Immediate Safety and Handling Precautions
Prior to any handling of FR234938, a thorough risk assessment should be conducted. Given

the lack of specific toxicity data, the compound should be presumed to be hazardous.[4]
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Personal Protective Equipment (PPE):

Eye Protection: ANSI Z87.1-compliant safety glasses or goggles should be worn at all times.

[4]

Hand Protection: Nitrile or neoprene gloves are recommended to prevent skin contact.[4]

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashes or aerosol generation, a chemically resistant apron should be considered.[4]

Respiratory Protection: All handling of solid FR234938 or solutions should be conducted in a

certified chemical fume hood to avoid inhalation.[4]

Storage:

Store FR234938 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from strong oxidizing agents and incompatible materials.[5]

The storage location should be clearly labeled, and if the material is anticipated to be highly

toxic, it should be stored in a designated area.[4]

Step-by-Step Disposal Procedure
The disposal of any chemical waste, especially one without a specific SDS, must be done in

compliance with local, state, and federal regulations and institutional policies. The primary point

of contact for waste disposal is your institution's Environmental Health and Safety (EHS)

department.[6][7][8]

Contact EHS: Before initiating any disposal procedures, contact your institution's EHS

department. Provide them with all available information on FR234938, including its chemical

name, structure, and any known properties. EHS will provide guidance on the appropriate

waste stream and disposal method.

Waste Segregation: Do not mix FR234938 waste with other chemical waste streams unless

explicitly instructed to do so by EHS. It should be collected in a dedicated, properly labeled
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hazardous waste container.[7][8]

Container Labeling: The waste container must be labeled with a hazardous waste tag that

includes:

The full chemical name: 1-[(3R,4S)-4-hydroxy-1-naphthalen-1-ylpentan-3-yl]imidazole-4-

carboxamide

The words "Hazardous Waste"

An indication of the potential hazards (e.g., "Potentially Toxic," "Handle with Caution")

The accumulation start date

The name of the principal investigator and laboratory contact information

Waste Collection:

Solid Waste: Unused or contaminated solid FR234938, as well as contaminated lab debris

such as gloves, pipette tips, and weighing paper, should be collected in a designated solid

waste container.[6]

Liquid Waste: Solutions containing FR234938 should be collected in a chemically

compatible, leak-proof container with a secure screw-top cap. The first rinse of any

contaminated glassware should also be collected as hazardous waste.[8]

Storage Pending Pickup: Store the sealed and labeled waste container in a designated

satellite accumulation area within the laboratory. This area should have secondary

containment to prevent spills.[9]

Arrange for Pickup: Once the waste container is full or you are ready for disposal, schedule a

waste pickup with your EHS department according to their procedures.

Data Presentation
Since specific quantitative data for FR234938 is not available, the following table serves as a

template for researchers to complete in consultation with their EHS department as more

information becomes available through analysis or literature.
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Property Value
Source/Method of
Determination

Chemical Name

1-[(3R,4S)-4-hydroxy-1-

naphthalen-1-ylpentan-3-

yl]imidazole-4-carboxamide

PubChem CID: 449013

Molecular Formula C₁₉H₂₁N₃O₂ PubChem CID: 449013

Molecular Weight 323.4 g/mol PubChem CID: 449013

Physical State To be determined Visual Inspection

Solubility To be determined Experimental

pH of Solution To be determined pH meter or test strips

Toxicity Data (LD₅₀) Not available N/A

Disposal Route To be determined by EHS EHS Consultation

Waste Code To be assigned by EHS EHS Consultation

Mandatory Visualizations
Workflow for Disposal of a Novel Chemical without an SDS
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Caption: Workflow for the safe disposal of a novel research chemical.
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Hypothetical Signaling Pathway Investigation for FR234938
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Caption: A hypothetical signaling pathway that could be investigated for FR234938.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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